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Compound of Interest

Compound Name: Lumichrome-d8

Cat. No.: B15607419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lumichrome-d8, a deuterated analog of

the riboflavin metabolite, Lumichrome. This document furnishes its core chemical properties,

including its CAS number and molecular formula, and delves into the synthesis, biological

significance, and analytical applications of its non-deuterated counterpart, with a focus on its

utility as an internal standard in quantitative mass spectrometry.

Core Compound Data
Parameter Value Reference

Compound Name Lumichrome-d8 [1]

Alternate Names Riboflavin lumichrome-d8 [1]

CAS Number 1086-80-2 (unlabeled) [1]

Molecular Formula C₁₂H₂D₈N₄O₂ [1]

Molecular Weight 250.28 g/mol [1]

Introduction to Lumichrome
Lumichrome (7,8-dimethylalloxazine) is a blue-fluorescent compound that arises from the

degradation of riboflavin (Vitamin B2) upon exposure to light or through enzymatic action by

various microorganisms.[2][3] Beyond being a simple degradation product, lumichrome is now
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recognized as a significant signaling molecule in diverse biological systems, including bacterial

quorum sensing and plant growth promotion.[2][4][5]

Synthesis of Lumichrome
There are three primary methods for synthesizing Lumichrome, each with distinct advantages

and disadvantages. The synthesis of Lumichrome-d8 would follow similar principles, utilizing

deuterated precursors where appropriate.
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Synthesis
Method

Description Advantages Disadvantages Reference

Biochemical

Synthesis

Utilizes

microorganisms,

such as

Microbacterium

sp., to convert

riboflavin into

Lumichrome.

High yield (96-

98%), high purity,

environmentally

friendly, and a

straightforward

purification

process.

Requires

microbial

culturing, which

can be time-

consuming and

may necessitate

specialized

fermentation

equipment.

[6]

Photolytic

Synthesis

Involves the

irradiation of a

riboflavin solution

with a light

source (e.g.,

mercury lamp or

sunlight) to

induce its

photodegradatio

n into

Lumichrome.

Relatively simple

experimental

setup.

Generally results

in lower yields

compared to

biochemical

synthesis.

[6]

Chemical

Synthesis

Involves the

chemical

reaction of

precursors like

alloxan

monohydrate

and 4,5-dimethyl-

1,2-

phenylenediamin

e.

Allows for

precise control

over reaction

conditions.

Typically yields

are lower than

biochemical

synthesis.

[6]

Biological Significance and Signaling Pathways
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Lumichrome has been identified as a key signaling molecule with diverse biological activities.

Bacterial Quorum Sensing
Lumichrome acts as a mimic of N-acyl homoserine lactone (AHL) signals, which are crucial for

bacterial quorum sensing. It can activate the LasR quorum-sensing receptor in Pseudomonas

aeruginosa, thereby influencing gene expression within the bacterial population.[2][4]
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Caption: Lumichrome signaling in bacterial quorum sensing via the LasR receptor.

Plant Growth Regulation
At nanomolar concentrations, lumichrome has been shown to stimulate seedling development

in both legumes and cereals.[4][5] It can enhance root respiration and overall plant biomass.[5]
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This suggests that lumichrome plays a significant role as a regulatory molecule in plant

physiology.
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Caption: Influence of Lumichrome on plant growth and development.

Experimental Protocols
While specific, published experimental protocols for Lumichrome-d8 are not readily available,

its primary application is as an internal standard for the quantification of Lumichrome in

biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Below is a generalized protocol for this application.

Protocol: Quantification of Lumichrome in Biological
Samples using Lumichrome-d8 as an Internal Standard
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1. Objective: To accurately quantify the concentration of Lumichrome in a biological sample

(e.g., bacterial culture supernatant, plant tissue extract) using an isotope dilution LC-MS/MS

method.

2. Materials:

Lumichrome standard

Lumichrome-d8 (internal standard)

Acetonitrile (ACN), LC-MS grade

Formic acid (FA), LC-MS grade

Water, LC-MS grade

Biological sample for analysis

Microcentrifuge tubes

Syringe filters (0.22 µm)

LC-MS system (e.g., triple quadrupole mass spectrometer)

3. Standard Preparation:

Prepare a stock solution of Lumichrome (e.g., 1 mg/mL) in a suitable solvent (e.g., DMSO).

Prepare a stock solution of Lumichrome-d8 (e.g., 1 mg/mL) in the same solvent.

From the stock solutions, prepare a series of calibration standards containing known

concentrations of Lumichrome and a fixed concentration of Lumichrome-d8.

4. Sample Preparation (Protein Precipitation):

To 100 µL of the biological sample, add a known amount of the Lumichrome-d8 internal

standard solution.

Add 300 µL of cold acetonitrile to precipitate proteins.
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Vortex the mixture for 30 seconds.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Collect the supernatant and filter it through a 0.22 µm syringe filter into an LC vial.

5. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: A suitable C18 reversed-phase column.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate Lumichrome from other matrix components.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Analysis Mode: Multiple Reaction Monitoring (MRM).

Monitor the precursor-to-product ion transitions for both Lumichrome and Lumichrome-
d8. The exact masses for these transitions should be optimized on the specific instrument

being used.

6. Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of Lumichrome to the peak

area of Lumichrome-d8 against the concentration of the Lumichrome standards.

Calculate the concentration of Lumichrome in the biological samples by interpolating the

peak area ratio of the sample from the calibration curve.
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Caption: Workflow for Lumichrome quantification using Lumichrome-d8.
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Conclusion
Lumichrome-d8 is an essential tool for researchers studying the biological roles of

Lumichrome. Its use as an internal standard enables accurate and precise quantification in

complex biological matrices, which is critical for elucidating its function in microbial

communication, plant development, and potentially other undiscovered biological processes.

The methodologies and information presented in this guide are intended to support the

scientific community in advancing research in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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